Cas no 6410-29-3 (Pigment Red 32)

• Product Name: Pigment Red 32
• CAS No: 6410-29-3
• MF: C₃₁H₂₄N₄O₄
• MW: 516.546667098999
• CID: 46752
• PubChem ID: 80856
• Update Time: 2025-10-12

Pigment Red 32 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 32
• 3-Hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-N-phenyl-2-naphthalenecarboxamide
• C.I. 12320
• (4Z)-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]hydrazinylidene]-3-oxo-N-phenylnaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide,3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)-N-phenyl
• 2-Naphthalenecarboxamide,3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)-N-phenyl
• 4-((5-(Anilino)carbonyl-2-methoxyphenyl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide
• EINECS 229-099-0
• V0985
• 2-Naphthalenecarboxamide, 3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)-N-phenyl-
• 2-Naphthalenecarboxamide, 3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)-N-phenyl-
• DTXSID0064331
• NS00020864
• 3-hydroxy-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]diazenyl]-N-phenylnaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, 3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-N-phenyl-
• SCHEMBL8985580
• 6410-29-3

• Inchi： 1S/C31H24N4O4/c1-39-27-17-16-21(30(37)32-22-11-4-2-5-12-22)19-26(27)34-35-28-24-15-9-8-10-20(24)18-25(29(28)36)31(38)33-23-13-6-3-7-14-23/h2-19,36H,1H3,(H,32,37)(H,33,38)/b35-34+
• InChI Key： JBJBSAHNMRBDSH-XAHDOWKMSA-N
• SMILES： OC1=C(C(NC2C=CC=CC=2)=O)C=C2C=CC=CC2=C1/N=N/C1C(=CC=C(C(NC2C=CC=CC=2)=O)C=1)OC

Computed Properties

• Exact Mass: 516.18000
• Monoisotopic Mass: 516.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: 5.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.27
• PSA: 112.38000
• LogP: 7.62000

Additional information on Pigment Red 32

Pigment Red 32: A Comprehensive Overview

Pigment Red 32, also known by its CAS number 6410-29-3, is a widely recognized organic compound with significant applications in various industries. This compound, classified under the broader category of azo pigments, has garnered attention for its unique properties and versatility. The long-tail keyword "Pigment Red 32 CAS 6410-29-3" is frequently searched by professionals in the fields of chemistry, materials science, and manufacturing, highlighting its importance in these domains.

The chemical structure of Pigment Red 32 is characterized by its azo group (-N=N-), which plays a pivotal role in its vibrant coloration and stability. Recent studies have explored the synthesis of Pigment Red 32 through advanced methodologies, such as controlled oxidation reactions and optimized dyeing processes. These innovations have not only enhanced the efficiency of production but also improved the compound's performance in diverse applications.

One of the most notable applications of Pigment Red 32 is in the textile industry. The compound's ability to impart a deep red color to fabrics has made it a preferred choice for dyeing processes. Moreover, its resistance to fading under UV light and harsh environmental conditions ensures long-lasting color retention. Researchers have also investigated the use of Pigment Red 32 in eco-friendly dyeing techniques, aligning with the growing demand for sustainable practices.

In addition to textiles, Pigment Red 32 finds extensive use in coatings and plastics. Its compatibility with various polymer systems makes it an ideal additive for enhancing the aesthetic appeal of consumer products. Recent advancements in nanotechnology have enabled the incorporation of Pigment Red 32 into nanocomposites, offering improved mechanical properties alongside its colorant benefits.

The environmental impact of Pigment Red 32 has been a focal point of recent research. Studies have demonstrated that the compound exhibits low toxicity and minimal bioaccumulation potential, making it safer for use in industrial applications. Furthermore, efforts are underway to develop recycling methods for Pigment Red 32, reducing waste and promoting circular economy principles.

From a regulatory standpoint, Pigment Red 32 complies with international standards for pigments and dyes, ensuring its safe use across global markets. Its classification under EU regulations and FDA guidelines underscores its widespread acceptance as a reliable coloring agent.

In conclusion, Pigment Red 32 (CAS No. 6410-29-3) stands as a testament to human ingenuity in chemical synthesis and application development. Its adaptability across industries and ongoing research into its properties position it as a cornerstone material for future innovations.